Cas no 78644-75-4 ( )

• Product Name: &nbsp
• CAS No: 78644-75-4
• MF: C₁₁H₉BrN₂
• MW: 249.106561422348
• CID: 984312
• PubChem ID: 319456
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)pyridin-2-amine
• (4-bromo-phenyl)-pyridin-2-yl-amine
• N-(4-bromophenyl)-2-aminopyridine
• N-(p-Bromphenyl)-2-pyridylamin
• NSC263751
• SureCN8162368
• DTXSID10312863
• 78644-75-4
• SCHEMBL8162368
• NSC-263751
• HS-5348
• DS-011596
•  

• Inchi： 1S/C11H9BrN2/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h1-8H,(H,13,14)
• InChI Key： NIDLRXNAADDGDT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 247.99497
• Monoisotopic Mass: 247.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92
• LogP: 3.66070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines